Cas no 14424-33-0 (4-Methyl-1-nitropentane)

• Product Name: 4-Methyl-1-nitropentane
• CAS No: 14424-33-0
• MF: C₆H₁₃NO₂
• MW: 131.17
• MDL: MFCD32642366
• CID: 5061538
• PubChem ID: 13662092
• Update Time: 2025-05-20

4-Methyl-1-nitropentane Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-nitropentane

• MDL： MFCD32642366
• Inchi： 1S/C6H13NO2/c1-6(2)4-3-5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： RLQMAXHHQOTXRT-UHFFFAOYSA-N
• SMILES： CC(C)CCC[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Methyl-1-nitropentane

4-Methyl-1-nitropentane: A Comprehensive Overview

4-Methyl-1-nitropentane (CAS No. 14424-33-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as pentane derivative with nitro group, is characterized by its unique structure and versatile applications. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization across various industries.

The molecular structure of 4-methyl-1-nitropentane consists of a pentane chain with a nitro group (-NO₂) attached to the first carbon and a methyl group (-CH₃) on the fourth carbon. This configuration imparts distinct chemical and physical properties to the compound. The presence of the nitro group introduces electron-withdrawing effects, which influence the reactivity of the molecule. Recent studies have explored how these effects can be harnessed in catalytic processes and polymer synthesis.

One of the most notable aspects of 4-methyl-1-nitropentane is its role in organic synthesis. Researchers have utilized this compound as an intermediate in the preparation of complex molecules, including pharmaceutical agents and agrochemicals. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated how 4-methyl-1-nitropentane can serve as a precursor for bioactive compounds with potential anti-inflammatory properties.

The synthesis of 4-methyl-1-nitropentane typically involves nitration reactions, where alkyl chains are subjected to nitration conditions to introduce the nitro group. Recent advancements in catalytic systems have enabled more efficient and selective synthesis methods. For example, the use of metal catalysts such as palladium has been shown to enhance reaction yields while minimizing by-products.

In terms of applications, 4-methyl-1-nitropentane has found utility in polymer science, particularly in the development of high-performance polymers for aerospace and automotive industries. Its ability to undergo polymerization under controlled conditions makes it a valuable monomer for producing lightweight yet durable materials.

Environmental considerations have also been a focal point in recent research involving 4-methyl-1-nitropentane. Studies have investigated its biodegradation pathways and toxicity profiles to ensure sustainable use. Findings from a 2023 study in *Environmental Science & Technology* suggest that under aerobic conditions, 4-methyl-1-nitropentane can degrade into less harmful intermediates, reducing its environmental impact.

Moreover, 4-methyl-1-nitropentane has been explored for its potential in energy storage applications. Researchers have examined its role as an additive in lithium-ion batteries, where it enhances electrochemical performance by stabilizing electrode materials. This emerging application underscores the compound's versatility across diverse scientific domains.

In conclusion, 4-methyl-1-nitropentane (CAS No. 14424-33-0) is a multifaceted compound with significant implications for modern chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation across various industries. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow even further.